Cas no 898919-42-1 (2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol)

2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol structure
898919-42-1 structure
Product Name:2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol
CAS No:898919-42-1
MF:C24H20ClN3O4
MW:449.886304855347
CID:5424329
Update Time:2025-05-17

2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 5-((4-chlorobenzyl)oxy)-2-(2-imino-5-(4-methoxyphenoxy)-1,2-dihydropyrimidin-4-yl)phenol
    • 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol
    • Inchi: 1S/C24H20ClN3O4/c1-30-17-6-8-18(9-7-17)32-22-13-27-24(26)28-23(22)20-11-10-19(12-21(20)29)31-14-15-2-4-16(25)5-3-15/h2-13,29H,14H2,1H3,(H2,26,27,28)
    • InChI Key: UFCCPTSNJJOCEW-UHFFFAOYSA-N
    • SMILES: C1(O)=CC(OCC2=CC=C(Cl)C=C2)=CC=C1C1C(OC2=CC=C(OC)C=C2)=CN=C(N)N=1

2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3385-3392-2μmol
2-[2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-chlorophenyl)methoxy]phenol
898919-42-1
2μmol
$57.0 2023-09-11
Life Chemicals
F3385-3392-5μmol
2-[2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-chlorophenyl)methoxy]phenol
898919-42-1
5μmol
$63.0 2023-09-11
Life Chemicals
F3385-3392-10μmol
2-[2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-chlorophenyl)methoxy]phenol
898919-42-1
10μmol
$69.0 2023-09-11
Life Chemicals
F3385-3392-20μmol
2-[2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-chlorophenyl)methoxy]phenol
898919-42-1
20μmol
$79.0 2023-09-11
Life Chemicals
F3385-3392-1mg
2-[2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-chlorophenyl)methoxy]phenol
898919-42-1
1mg
$54.0 2023-09-11
Life Chemicals
F3385-3392-2mg
2-[2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-chlorophenyl)methoxy]phenol
898919-42-1
2mg
$59.0 2023-09-11
Life Chemicals
F3385-3392-3mg
2-[2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-chlorophenyl)methoxy]phenol
898919-42-1
3mg
$63.0 2023-09-11
Life Chemicals
F3385-3392-4mg
2-[2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-chlorophenyl)methoxy]phenol
898919-42-1
4mg
$66.0 2023-09-11
Life Chemicals
F3385-3392-5mg
2-[2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-chlorophenyl)methoxy]phenol
898919-42-1
5mg
$69.0 2023-09-11
Life Chemicals
F3385-3392-10mg
2-[2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-chlorophenyl)methoxy]phenol
898919-42-1
10mg
$79.0 2023-09-11

Additional information on 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol

Latest Research Insights on 898919-42-1 and 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol in Chemical Biomedicine

Recent advancements in chemical biomedicine have highlighted the significance of compound 898919-42-1 and its derivative, 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol, in therapeutic applications. These compounds have garnered attention due to their potential in targeting specific biochemical pathways, particularly in oncology and inflammatory diseases. This research brief synthesizes the latest findings to provide a comprehensive overview of their mechanisms, efficacy, and future directions.

Compound 898919-42-1, a small molecule inhibitor, has been investigated for its role in modulating kinase activity. Recent studies published in *Journal of Medicinal Chemistry* (2023) demonstrate its high selectivity for tyrosine kinases, which are often dysregulated in cancers. The derivative, 2-2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol, exhibits enhanced bioavailability and reduced off-target effects, making it a promising candidate for clinical development. Structural optimization efforts have focused on improving its pharmacokinetic properties while maintaining potency.

In vitro and in vivo studies have revealed that these compounds effectively inhibit tumor growth by disrupting signal transduction pathways. For instance, a 2024 study in *Cancer Research* reported a 60% reduction in tumor volume in xenograft models treated with the derivative. The mechanism involves the suppression of phosphorylation events critical for cell proliferation. Additionally, preliminary data suggest synergistic effects when combined with immunotherapies, opening new avenues for combination therapies.

Beyond oncology, research has explored the anti-inflammatory properties of these compounds. A 2023 paper in *Nature Chemical Biology* identified their ability to attenuate NF-κB signaling, a key pathway in chronic inflammation. This dual functionality—targeting both proliferative and inflammatory pathways—positions them as versatile tools for drug development. However, challenges such as metabolic stability and formulation optimization remain areas of active investigation.

In conclusion, 898919-42-1 and its derivative represent a significant stride in chemical biomedicine, with robust preclinical data supporting their therapeutic potential. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications. Collaborative efforts between academia and industry will be essential to address remaining challenges and accelerate their development into viable therapeutics.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.